Cas no 96-17-3 (2-Methylbutyraldehyde)

2-Methylbutyraldehyde (C5H10O) is a branched-chain aldehyde with a molecular weight of 86.13 g/mol. It is a colorless to pale yellow liquid with a strong, fruity odor, commonly used as an intermediate in organic synthesis and flavor/fragrance applications. Its key advantages include high reactivity due to the aldehyde functional group, making it valuable for producing derivatives such as alcohols, acids, and amines. The branched structure enhances its utility in creating complex flavor compounds, particularly in food and beverage industries. It exhibits good solubility in organic solvents and moderate stability under controlled conditions. Proper handling is required due to its flammability and potential irritation effects.

2-Methylbutyraldehyde structure

Product Name:2-Methylbutyraldehyde

CAS No:96-17-3

MF:C₅H₁₀O

MW:86.1323018074036

MDL:MFCD00006984

CID:34840

PubChem ID:7284

Update Time:2025-05-28

2-Methylbutyraldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Methylbutyraldehyde
- 2-Methylbutanal
- 2-Methylbutyraldehyd
- Methyl ethyl acetaldehyde
- Butanal, 2-methyl-
- 2-Formylbutane
- 2-Methylbutyric aldehyde
- Methylethylacetaldehyde
- 2-Methyl-1-butanal
- 2-Ethylpropanal
- Butyraldehyde, 2-methyl-
- Acetaldehyde, ethylmethyl-
- alpha-Methylbutanal
- 2-methyl butyraldehyde
- alpha-Methylbutyraldehyde
- alpha-2-Methyl-n-butanal
- alpha-Methylbutyric aldehyde
- FEMA No. 2691
- 2-Methylbutyraldehyde (natural)
- .alpha.-Methylbutanal
- (+/-)-2-Methylbutanal
- .alpha.
- 2-Methylbutanal (ACI)
- Butyraldehyde, 2-methyl- (6CI, 8CI)
- Butyraldehyde, α-methyl- (3CI)
- (RS)-2-Methylbutanal
- (±)-2-Methylbutanal
- (±)-2-Methylbutyraldehyde
- NSC 77077
- α-Methyl-n-butanal
- α-Methylbutanal
- α-Methylbutyraldehyde
- α-Methylbutyric aldehyde
- MDL： MFCD00006984
- Inchi： 1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
- InChI Key： BYGQBDHUGHBGMD-UHFFFAOYSA-N
- SMILES： O=CC(CC)C
- BRN： 1633540

Computed Properties

Exact Mass: 86.073
Monoisotopic Mass: 86.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 41.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.1

Experimental Properties

Color/Form: Colorless to yellowish liquid.
Density: 0.806 g/mL at 20 °C
0.804 g/mL at 25 °C(lit.)
Melting Point: -67.38°C (estimate)
Boiling Point: 90-92 °C(lit.)
Flash Point: Fahrenheit: 39.2 ° f
Celsius: 4 ° c
Refractive Index: n20/D 1.3919(lit.)
Water Partition Coefficient: Soluble in water, ether, and alcohol.
PSA: 17.07000
LogP: 1.23140
Sensitiveness: Air Sensitive
FEMA: 2691
Solubility: Slightly soluble in water, soluble in ethanol, ether, acetone and propylene glycol.

2-Methylbutyraldehyde Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225-H313-H316-H319-H411
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P273-P280-P303+P361+P353-P305+P351+P338+P337+P313-P312-P370+P378-P391-P403+P235-P501
Hazardous Material transportation number：UN 3371 3 / PGII
WGK Germany：1
Hazard Category Code： 11-36/37-43
Safety Instruction： 16-26-36/37
FLUKA BRAND F CODES：10-23
RTECS：ES3400000
Hazardous Material Identification：
HazardClass：3
PackingGroup：II
TSCA：Yes
Explosive Limit：1.3-13%(V)
Storage Condition：0-10°C

2-Methylbutyraldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-25 mg	2-Methylbutyraldehyde	96-17-3	98.92%	25mg	￥246.00	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-50 mg	2-Methylbutyraldehyde	96-17-3	98.92%	50mg	￥380.00	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-100 mg	2-Methylbutyraldehyde	96-17-3	98.92%	100MG	￥570.00	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-500 mg	2-Methylbutyraldehyde	96-17-3	98.92%	500MG	￥1120.00	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T5090-1 g	2-Methylbutyraldehyde	96-17-3	98.92%	1g	￥1568.00	2022-03-01
Apollo Scientific	OR921296-25g	2-Methylbutyraldehyde	96-17-3	95%	25g	£41.00	2025-02-20
Apollo Scientific	OR921296-100g	2-Methylbutyraldehyde	96-17-3	95%	100g	£108.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M44510-100g	2-methylbutanal	96-17-3	98%	100g	￥198.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M44510-500g	2-methylbutanal	96-17-3	98%	500g	￥638.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M44510-5g	2-methylbutanal	96-17-3	98%	5g	￥48.0	2022-04-27

2-Methylbutyraldehyde Production Method

Production Method 1

96-17-3

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Hexamethylphosphoramide , Lithium iodide Solvents: Dimethyl sulfide

Reference

: New copper chemistry. Part 15. Organocopper reagents in dimethyl sulfide

Bertz, Steven H.; Dabbagh, Gary, Tetrahedron, 1989, 45(2), 425-34

Production Method 2

497-03-0

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen

Reference

: Interconversion of pure individual isomers of hydroperoxides of unsaturated fatty acid methyl esters

Chan, H. W. S.; Levett, G., Actes Congr. Mond. - Soc. Int. Etude Corps Gras, 1976, , 13-18

Production Method 3

1115-11-3

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Oxygen , Palladium, bis[bis(1,1-dimethylethyl)phosphine]bis[μ-[bis(1,1-dimethylethyl)phos… Solvents: Tetrahydrofuran

Reference

: Mild reduction of α,β-unsaturated ketones and aldehydes with an oxygen-activated palladium catalyst

Sommovigo, Milena; Alper, Howard, Tetrahedron Letters, 1993, 34(1), 59-62

Production Method 4

624-64-6

96-17-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

: Distribution of labeled plant growth regulators within cells

Zwar, J. A.; Brown, Robert, Nature (London, 1968, 220(5166), 500-1

Production Method 5

96-17-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Titania Solvents: (Trifluoromethyl)benzene ; 30 min, 1 atm, 303 K; 24 h, 1 atm, 303 K

Reference

: Visible light induced Efficient Selective Oxidation of Non-Activated Alcohols over {001} Faceted TiO2 with Molecular Oxygen

Ghosh, Subhash Chandra; Vadakkekara, Raji; Biswas, Abulkalam; Sahoo, Tapan; Pal, Provas; et al, Chemistry - An Asian Journal, 2016, 11(21), 3084-3089

Production Method 6

30095-63-7

96-17-3

Reaction Conditions

1.1 Reagents: Silica , Oxygen Catalysts: Bismuthate(3-), hexachloro-, (OC-6-11)-, hydrogen, compd. with piperazine hydroc… Solvents: Ethyl acetate ; 2 - 4 h, 20 °C

Reference

: Application of (C4H12N2)2[BiCl6]Cl·H2O/SiO2 in the synthesis of hydratropic aldehyde and its analogs

Nie, Shipeng; Shen, Wei; Gao, Yuhua; Tang, Yan; Zhang, Xiang; et al, Youji Huaxue, 2015, 35(11), 2393-2398

Production Method 7

116-53-0

96-17-3

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , 2-Chloro-4,6-dimethoxy-1,3,5-triazine Solvents: 1,2-Dimethoxyethane
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
1.3 Solvents: Ethyl acetate

Reference

: A Simple Method for the Reduction of Carboxylic Acids to Aldehydes or Alcohols Using H2 and Pd/C

Falorni, Massimo; Giacomelli, Giampaolo; Porcheddu, Andrea; Taddei, Maurizio, Journal of Organic Chemistry, 1999, 64(24), 8962-8964

Production Method 8

96-17-3

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride , Triethylamine Solvents: Dichloromethane

Reference

: Approaches to Carbons 6-14 of Ebelactone A, Using Silicon

Ware, Anne Carole, 1988, , ,

Production Method 9

6038-09-1

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Water , Dichlorohydrobis(tricyclohexylphosphine)rhodium Solvents: Xylene

Reference

: Chemospecific, biphasic reduction of α,β-unsaturated aldehydes and ketones catalyzed by rhodium complex (Cy3P)2Rh(H)Cl2

Grushin, Vladimir V.; Alper, Howard, Organometallics, 1991, 10(4), 831-3

Production Method 10

624-64-6

96-17-3

Reaction Conditions

1.1 Reagents: Monosodium phosphate , Hydrogen peroxide , Dipotassium phosphate , Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- , (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Water

Reference

: Formation of carbon-carbon and carbon-heteroatom bonds via organoboranes and organoborates

Negishi, Ei-Ichi; Idacavage, Michael J., Organic Reactions (Hoboken, 1985, 33,

Production Method 11

624-64-6

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen peroxide , Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- , Borane Solvents: Tetrahydrofuran , Water

Reference

: Reductions by metal alkoxyaluminum hydrides

Malek, Jaroslav, Organic Reactions (Hoboken, 1985, 34,

Production Method 12

96-17-3

Reaction Conditions

1.1 Reagents: N-Methylformanilide Solvents: Tetrahydrofuran

Reference

: Carbenes from alkyl halides and organolithium compounds. V. Formation of alkylcyclopropenes by ring closure of alkenyl substituted carbenoid intermediates

Closs, Gerhard L.; Closs, Liselotte E., Journal of the American Chemical Society, 1963, 85, 99-104

Production Method 13

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Triphenylphosphine , Dichloronitrosylbis(triphenylphosphine)rhodium ; 6 h, 3 MPa, 100 °C

Reference

: Organic rhodium catalyst for hydroformylation reaction and its application in alkanal manufacture

, China, , ,

Production Method 14

590-18-1

96-17-3

Reaction Conditions

1.1 Reagents: Hydrogen , Cholestan-3-one, cyclic 1,2-bis[(diphenylphosphino)methyl]-1,2-ethanediyl acetal… Catalysts: Carbonylhydridotris(triphenylphosphine)rhodium Solvents: Benzene

Reference

: The hydroformylation reaction

Ojima, Iwao; Tsai, Chung-Ying; Tzamarioudaki, Maria; Bonafoux, Dominique, Organic Reactions (Hoboken, 2000, 56,

Production Method 15

96-17-3

Reaction Conditions

1.1 Catalysts: Tempo , Sulfuric acid , Iron chloride (FeCl3) , Sodium bromate Solvents: Dichloromethane , Water ; 1 h, rt

Reference

: Catalyzed oxidation of alcohols by 2,2,6,6-tetramethyl-1-iperidinyloxy with sodium bromate and ferric chloride as accelerators

Chu, Chaosen; Wang, Xiaoli; Hu, Yutao; Yan, Xiumei; Wang, Zheng, Yingyong Huaxue, 2015, 32(6), 666-670

Production Method 16

96-17-3

Reaction Conditions

Reference

: Byproducts of the aqueous halogenation of amino derivatives

Abia, Li.; Armesto, X. L.; Canle, L.; Garcia, M. V.; Losada, M.; et al, Bulletin des Societes Chimiques Belges, 1996, 105(6), 349-353

Production Method 17

598-30-1

96-17-3

Reaction Conditions

Reference

: Synthesis methods and reactions. 102. Aldehydes by formylation of Grignard and organolithium reagents with N-formylpiperidine

Olah, George A.; Arvanaghi, Massoud, Angewandte Chemie, 1981, 93(10), 925-6

Production Method 18

96-17-3

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen Catalysts: (3-Aminopropyl)triethoxysilane , Iron oxide (Fe3O4) , Palladium , Silica , 2-Propenoic acid, methyl ester, polymer with 1-ethenyl-1H-imidazole Solvents: Water ; 22 h, 100 °C

Reference

: Highly dispersible and magnetically recyclable poly(1-vinyl imidazole) brush coated magnetic nanoparticles: an effective support for the immobilization of palladium nanoparticles

Pourjavadi, Ali; Safaie, Niloofar; Hosseini, Seyed Hassan; Bennett, Craig, New Journal of Chemistry, 2016, 40(2), 1729-1736